Cas no 898755-19-6 ([2-(azetidin-1-ylmethyl)phenyl]-(4-chloro-2-fluorophenyl)methanone)

• Product Name: [2-(azetidin-1-ylmethyl)phenyl]-(4-chloro-2-fluorophenyl)methanone
• CAS No: 898755-19-6
• MF: C₁₇H₁₅ClFNO
• MW: 303.758507013321
• CID: 1946332
• PubChem ID: 24725328
• Update Time: 2025-06-08

[2-(azetidin-1-ylmethyl)phenyl]-(4-chloro-2-fluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• [2-(azetidin-1-ylmethyl)phenyl]-(4-chloro-2-fluorophenyl)methanone
• CTK5G3972
• AG-H-63763
• 2'-Azetidinomethyl-4-chloro-2-fluorobenzophenone
• 2'-AZETIDIN-1-YLMETHYL-4-CHLORO-2-FLUOROBENZOPHENONE
• AKOS016020762
• DTXSID90643723
• 898755-19-6
• SB51554
• {2-[(Azetidin-1-yl)methyl]phenyl}(4-chloro-2-fluorophenyl)methanone
• 1-{[2-(4-CHLORO-2-FLUOROBENZOYL)PHENYL]METHYL}AZETIDINE
• [2-(1-Azetidinylmethyl)phenyl](4-chloro-2-fluorophenyl)methanone
• (2-(Azetidin-1-ylmethyl)phenyl)(4-chloro-2-fluorophenyl)methanone

• MDL： MFCD03842611
• Inchi： 1S/C17H15ClFNO/c18-13-6-7-15(16(19)10-13)17(21)14-5-2-1-4-12(14)11-20-8-3-9-20/h1-2,4-7,10H,3,8-9,11H2
• InChI Key： IALVUBJBDZHODZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C(C1=CC=CC=C1CN1CCC1)=O

Computed Properties

• Exact Mass: 303.08300
• Monoisotopic Mass: 303.0826200Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.85370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on [2-(azetidin-1-ylmethyl)phenyl]-(4-chloro-2-fluorophenyl)methanone

Research Briefing on [2-(azetidin-1-ylmethyl)phenyl]-(4-chloro-2-fluorophenyl)methanone (CAS: 898755-19-6)

The compound [2-(azetidin-1-ylmethyl)phenyl]-(4-chloro-2-fluorophenyl)methanone (CAS: 898755-19-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, pharmacological properties, and potential clinical relevance.

Recent studies have highlighted the role of 898755-19-6 as a key intermediate in the synthesis of novel bioactive compounds. Its unique structural features, including the azetidine ring and fluorophenyl moiety, contribute to its ability to interact with specific biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a modulator of G-protein-coupled receptors (GPCRs), which are critical in various disease pathways.

In terms of pharmacological activity, preliminary in vitro and in vivo studies have shown that [2-(azetidin-1-ylmethyl)phenyl]-(4-chloro-2-fluorophenyl)methanone exhibits promising binding affinity towards serotonin and dopamine receptors. This suggests potential applications in neurological disorders such as Parkinson's disease and depression. However, further pharmacokinetic and toxicological studies are required to validate these findings.

The synthesis of 898755-19-6 has been optimized in recent years, with a focus on improving yield and purity. A 2022 patent application detailed a novel catalytic method that reduces byproduct formation and enhances scalability. This advancement is particularly relevant for industrial-scale production, where consistency and cost-efficiency are paramount.

Despite these promising developments, challenges remain. The compound's metabolic stability and bioavailability in human models are areas of ongoing investigation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to address these gaps, paving the way for clinical trials in the near future.

In conclusion, [2-(azetidin-1-ylmethyl)phenyl]-(4-chloro-2-fluorophenyl)methanone represents a compelling candidate for further drug development. Its multifunctional properties and recent synthetic advancements position it as a molecule of interest for researchers aiming to tackle complex diseases. Continued research will be essential to unlock its full therapeutic potential.